Cas no 2228701-91-3 ({4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine)

• Product Name: {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine
• CAS No: 2228701-91-3
• MF: C₁₇H₂₅F₂N
• MW: 281.383911848068
• CID: 6390441
• PubChem ID: 165686854
• Update Time: 2025-05-24

{4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine
• {4,4-difluoro-1-[4-(2-methylpropyl)phenyl]cyclohexyl}methanamine
• 2228701-91-3
• EN300-1956621

• Inchi： 1S/C17H25F2N/c1-13(2)11-14-3-5-15(6-4-14)16(12-20)7-9-17(18,19)10-8-16/h3-6,13H,7-12,20H2,1-2H3
• InChI Key： GSHBGMJEQVXLDS-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(CC(C)C)=CC=2)(CN)CC1)F

Computed Properties

• Exact Mass: 281.19550613g/mol
• Monoisotopic Mass: 281.19550613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų

Additional information on {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine

Introduction to {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine (CAS No. 2228701-91-3)

The compound {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine, identified by the CAS number 2228701-91-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a difluoro group at the 4-position and a 4-(2-methylpropyl)phenyl group at the 1-position. The methanamine group further enhances its functional properties, making it a versatile compound for research and development.

Recent studies have highlighted the importance of fluorinated compounds like {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine in drug design. Fluorine substitution is known to improve pharmacokinetic properties such as bioavailability and metabolic stability. This compound's structure suggests it could be a promising candidate for exploring novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

The synthesis of {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine involves advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Friedel-Crafts alkylation to achieve high yields and purity. These synthetic routes not only demonstrate the compound's accessibility but also pave the way for further structural modifications to optimize its properties.

In terms of applications, this compound has shown potential in material science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or light-emitting diodes (LEDs). Recent advancements in computational chemistry have allowed researchers to predict its electronic behavior with greater accuracy, further enhancing its appeal for industrial applications.

Moreover, {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine has been studied for its biological activity. In vitro assays have revealed moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further research could unlock its potential as an anti-inflammatory agent or a modulator of cellular signaling pathways.

The integration of this compound into green chemistry practices is another area of interest. Its synthesis can be optimized to reduce waste and energy consumption, aligning with global sustainability goals. Researchers are exploring catalysts and reaction conditions that minimize environmental impact while maintaining high yields.

In conclusion, {4,4-difluoro-1-4-(2-methylpropyl)phenylcyclohexyl}methanamine (CAS No. 2228701-91-3) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset for future innovations in these fields.